Cas no 68774-95-8 ( )

• Product Name: &nbsp
• CAS No: 68774-95-8
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 972023
• PubChem ID: 326241
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-methyl-imidazo[1,2-a][1,2,4]triazolo[3,4-c]pyrazine
• NSC-297135
• 68774-95-8
• DTXSID30315755
• NSC297135
•  

• Inchi： 1S/C8H7N5/c1-6-10-11-8-7-9-2-3-12(7)4-5-13(6)8/h2-5H,1H3
• InChI Key： BYCHAODWPICTRL-UHFFFAOYSA-N
• SMILES： N12C=CN3C=CN=C3C1=NN=C2C

Computed Properties

• Exact Mass: 173.07031
• Monoisotopic Mass: 173.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 47.49